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Compound of Interest

Compound Name: 2-hydroxypinocembrin

Cat. No.: B1259880 Get Quote

An In-depth Technical Guide to the Chemical Structure and Properties of Pinocembrin

Disclaimer: Initial searches for "2-hydroxypinocembrin" did not yield a chemical compound

with that specific name in publicly available scientific literature. Therefore, this guide focuses on

the well-researched and structurally related flavonoid, pinocembrin. It is presumed that the

user's interest lies in this compound.

Introduction
Pinocembrin (5,7-dihydroxyflavanone) is a naturally occurring flavonoid found in a variety of

plants, honey, and propolis. It has garnered significant attention from the scientific community

due to its diverse pharmacological activities, including neuroprotective, anti-inflammatory,

antioxidant, and anticancer properties. This technical guide provides a comprehensive

overview of the chemical structure, properties, and biological activities of pinocembrin, with a

focus on its underlying signaling pathways and the experimental methodologies used to

elucidate its functions. This document is intended for researchers, scientists, and professionals

in the field of drug development.

Chemical Structure and Properties
Pinocembrin is a flavanone, a class of flavonoids characterized by a C6-C3-C6 skeleton. Its

structure consists of two aromatic rings (A and B) connected by a three-carbon heterocyclic

pyran ring. The hydroxyl groups at positions 5 and 7 on the A ring are crucial for its biological

activities.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1259880?utm_src=pdf-interest
https://www.benchchem.com/product/b1259880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identifiers
IUPAC Name: (2S)-5,7-dihydroxy-2-phenyl-2,3-dihydrochromen-4-one

CAS Number: 480-39-7

Molecular Formula: C₁₅H₁₂O₄

SMILES: C1--INVALID-LINK--C3=CC=CC=C3

Physicochemical Properties
The following table summarizes the key physicochemical properties of pinocembrin.

Property Value Reference(s)

Molecular Weight 256.25 g/mol [1]

Melting Point 192-195 °C [1][2]

Boiling Point 511.1 ± 50.0 °C (Predicted) [2]

Solubility

Soluble in DMSO, ethanol,

methanol, and chloroform.

Sparingly soluble in water.

[2][3]

Appearance Solid powder [2]

Biological Activities and Signaling Pathways
Pinocembrin exerts its biological effects through the modulation of various cellular signaling

pathways. This section details its primary activities and the associated molecular mechanisms.

Anti-inflammatory Activity
Pinocembrin has been shown to possess potent anti-inflammatory properties. It can suppress

the production of pro-inflammatory mediators such as tumor necrosis factor-alpha (TNF-α),

interleukin-1beta (IL-1β), nitric oxide (NO), and prostaglandin E2 (PGE2).[4] The primary

mechanism underlying its anti-inflammatory effects is the inhibition of the Nuclear Factor-kappa

B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[4][5]
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Pinocembrin's Anti-inflammatory Mechanism

Neuroprotective Effects
Pinocembrin has demonstrated significant neuroprotective effects in various models of

neurological disorders, including cerebral ischemia and neurodegenerative diseases.[6] Its

neuroprotective mechanisms are multifaceted and involve the inhibition of apoptosis, reduction

of oxidative stress, and modulation of autophagy.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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